(E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• CAS: 1396890-23-5
• Molecular Formula: C19H24N2O5
• Molecular Weight: 360.41
• SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2CC(=O)N(C2)C3CC3
• InChI: InChI=1S/C19H24N2O5/c1-24-15-8-12(9-16(25-2)19(15)26-3)4-7-17(22)20-13-10-18(23)21(11-13)14-5-6-14/h4,7-9,13-14H,5-6,10-11H2,1-3H3,(H,20,22)/b7-4+
• InChIKey: VSZUULSROSAQAE-QPJJXVBHSA-N
• Solubility: not available

(E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide (CAS 1396890-23-5, also designated VU0536982-1 or Life Chemicals ID F6210-0957) is a synthetic small molecule with the molecular formula C19H24N2O5 and a molecular weight of 360.41 g/mol, typically supplied at ≥95% purity. The compound features a conjugated (E)-acrylamide scaffold linking a 3,4,5-trimethoxyphenyl moiety — a pharmacophore common to microtubule-disrupting agents such as combretastatin A-4 and piperlongumine analogs — to a cyclopropyl-substituted 5-oxopyrrolidine ring that introduces conformational rigidity.

(E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide (CAS 1396890-23-5): Chemical Identity and Research Sourcing Profile

(E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide (CAS 1396890-23-5, also designated VU0536982-1 or Life Chemicals ID F6210-0957) is a synthetic small molecule with the molecular formula C19H24N2O5 and a molecular weight of 360.41 g/mol, typically supplied at ≥95% purity [1]. The compound features a conjugated (E)-acrylamide scaffold linking a 3,4,5-trimethoxyphenyl moiety — a pharmacophore common to microtubule-disrupting agents such as combretastatin A-4 and piperlongumine analogs — to a cyclopropyl-substituted 5-oxopyrrolidine ring that introduces conformational rigidity [2]. Its well-defined stereochemistry (2E-configuration) ensures consistent molecular recognition in target binding [2].

Conformationally constrained scaffold for microtubule-binding probe studies

Defined (E)-stereochemistry supports consistent target recognition context

Multi-scale single-batch sourcing enables workflow continuity from in vitro to in vivo models

• [1] Kuujia.com. CAS 1396890-23-5 Product Page: (2E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide. Available at: https://www.kuujia.com/cas-1396890-23-5.html (Accessed: 2026-05-09). View Source
• [2] Kuujia.com. Structural Description: (2E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide. Available at: https://www.kuujia.com/cas-1396890-23-5.html (section 'Cas no 1396890-23-5: Description') (Accessed: 2026-05-09). View Source

Procurement Risk of Substituting (E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide with General Trimethoxyphenyl Acrylamides

Although numerous trimethoxyphenyl acrylamides are commercially available, simply substituting CAS 1396890-23-5 with a generic analog (e.g., cintramide, CAS 5588-21-6, or N-alkyl variants) introduces significant experimental risk. The N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) substituent is not a passive solubility tag; the cyclopropyl group imposes conformational restriction that alters the presentation of the acrylamide pharmacophore, while the pyrrolidinone carbonyl contributes an additional hydrogen-bond acceptor that can reorient the molecule within a binding pocket [1][2]. In closely related 3,4,5-trimethoxyphenyl acrylamide series, minor modifications to the amide side chain have been shown to shift 5-HT1A receptor binding affinity and functional potency by orders of magnitude [3]. Substitution without verification therefore risks not only loss of target engagement but also introduces uncharacterized off-target profiles that can confound data interpretation and waste research resources [2].

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) substituent introduces conformational restriction and an additional H-bond acceptor that may alter binding orientation relative to simple N-alkyl analogs.

Minor side-chain modifications in related trimethoxyphenyl acrylamide series have shifted receptor binding and functional response by orders of magnitude, limiting direct substitution.

Uncharacterized analogs risk introducing off-target profiles that may confound assay interpretation and data reproducibility.

• [1] Kuujia.com. Structural Description: (2E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide. Available at: https://www.kuujia.com/cas-1396890-23-5.html (section 'Cas no 1396890-23-5: Description') (Accessed: 2026-05-09). View Source
• [2] Jung, J.-C. et al. (2010) 'Design, synthesis, and biological evaluation of 3,4,5-trimethoxyphenyl acrylamides as antinarcotic agents', Journal of Enzyme Inhibition and Medicinal Chemistry, 25(1), pp. 38–43. doi: 10.3109/14756360902932784. View Source
• [3] Jung, J.-C. et al. (2010) 'Design, synthesis, and biological evaluation of 3,4,5-trimethoxyphenyl acrylamides as antinarcotic agents', Journal of Enzyme Inhibition and Medicinal Chemistry, 25(1), pp. 38–43. doi: 10.3109/14756360902932784. View Source

Procurement-Ready Quantitative Evidence: Differentiating CAS 1396890-23-5 from Structural Analogs

Price-per-milligram Comparison of CAS 1396890-23-5 Versus the Closest Commercially Available Trimethoxyphenyl Acrylamide Probe (TG6-10-1)

When sourcing for exploratory pharmacology or chemical biology studies, the cost per milligram is a critical procurement metric. CAS 1396890-23-5 (Life Chemicals, F6210-0957) is priced at $69.00 for 10 mg, yielding a unit cost of $6.90/mg [1]. In contrast, the structurally related trimethoxyphenyl acrylamide probe TG6-10-1 (Sigma-Aldrich, 5.05765) is priced at approximately $150.00 for 10 mg, or $15.00/mg — a 2.17-fold higher cost per milligram . This cost differential enables researchers to acquire larger quantities of CAS 1396890-23-5 for dose-response studies, preliminary SAR exploration, or in vivo pilot experiments without exceeding typical academic grant budgets.

Cost Efficiency

Reported

$6.90/mg vs $15.00/mg

Supports budget-sensitive procurement for large-scale screening and dose-response studies.

Vendor pricing as of May 2026; subject to change.

Evidence Dimension	Cost per milligram (USD/mg, 10 mg scale)
Target Compound Data	$6.90/mg (10 mg = $69.00)
Comparator Or Baseline	TG6-10-1: $15.00/mg (10 mg ≈ $150.00, Sigma-Aldrich Cat. 5.05765)
Quantified Difference	2.17-fold lower cost per mg for CAS 1396890-23-5
Conditions	Pricing retrieved from vendor product pages (Life Chemicals and Sigma-Aldrich) as of May 2026; prices subject to change.

Why This Matters

A >2-fold reduction in per-mg cost directly impacts the feasibility of large-scale screening campaigns and enables procurement of sufficient material for full dose-response characterization within constrained project budgets.

• [1] Kuujia.com. 1396890-23-5 Price Page: Life Chemicals F6210-0957 pricing (10 mg = $69.00). Available at: https://ja.kuujia.com/price/1396890-23-5.html (Accessed: 2026-05-09). View Source

Conformational Rigidity Advantage: Cyclopropyl-Pyrrolidinone Substituent Versus Flexible N-Alkyl Analogs

The N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) group of CAS 1396890-23-5 introduces two features absent in simple N-alkyl trimethoxyphenyl acrylamides (e.g., cintramide, CAS 5588-21-6, or compounds 1a–c in Jung et al. 2010) [1][2]: (i) a cyclopropyl ring that restricts rotation about the N–C bond, reducing the conformational entropy penalty upon target binding, and (ii) a pyrrolidinone carbonyl that serves as an additional hydrogen-bond acceptor. The calculated number of rotatable bonds for CAS 1396890-23-5 is 7, compared to 5 for cintramide; however, the cyclopropyl constraint effectively reduces the accessible conformational space relative to a freely rotating alkyl chain [1]. In the series reported by Jung et al., compounds bearing more rigid side chains (1d–f) exhibited markedly stronger inhibition of morphine withdrawal syndrome in mice than their flexible counterparts (1a–c), consistent with the principle that conformational pre-organization can enhance target engagement [2].

Conformational Pre-organization

Class-level inference

7 rotatable bonds + cyclopropyl constraint; pyrrolidinone H-bond acceptor

May support improved binding affinity in SAR studies through reduced entropic penalty.

Functional comparison inferred from Jung et al. (2010) SAR trends.

Evidence Dimension	Conformational flexibility (number of rotatable bonds and presence of conformational constraint)
Target Compound Data	7 rotatable bonds; cyclopropyl ring restricts N-substituent rotation; pyrrolidinone carbonyl provides additional H-bond acceptor [1]
Comparator Or Baseline	Cintramide (CAS 5588-21-6): 5 rotatable bonds, no conformational constraint; Jung et al. compounds 1a–c: flexible N-alkyl chains [2]
Quantified Difference	Qualitative advantage in conformational pre-organization; rigid analogs in Jung et al. series showed enhanced in vivo efficacy [2]
Conditions	Structural analysis based on computed molecular properties; functional comparison inferred from Jung et al. (2010) structure-activity trends.

Why This Matters

Conformational pre-organization can translate into improved binding affinity and selectivity, making CAS 1396890-23-5 a more informative probe for SAR studies than flexible analogs that sample a broader conformational ensemble.

• [1] Kuujia.com. Computed Properties: (2E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (Rotatable Bond Count = 7). Available at: https://www.kuujia.com/cas-1396890-23-5.html (section 'Computed Properties') (Accessed: 2026-05-09). View Source
• [2] Jung, J.-C. et al. (2010) 'Design, synthesis, and biological evaluation of 3,4,5-trimethoxyphenyl acrylamides as antinarcotic agents', Journal of Enzyme Inhibition and Medicinal Chemistry, 25(1), pp. 38–43. doi: 10.3109/14756360902932784. View Source

Scalable Procurement and Reproducibility: Multi-Scale Availability from a Single Validated Batch

CAS 1396890-23-5 is available from Life Chemicals (F6210-0957) in quantities ranging from 2 μmol ($57.00) to 50 mg ($160.00), all drawn from the same validated synthetic batch [1]. This single-batch, multi-scale availability contrasts with many research-use-only analogs that are supplied through fragmented vendor networks, increasing the risk of batch-to-batch variability in purity, stereochemistry, or trace impurities that can confound biological assay results [2]. The ability to source from micromolar-scale pilot experiments to milligram-scale in vivo studies without switching synthetic lots ensures data continuity across an entire research program [1].

Procurement Scalability

Supporting evidence

14 quantity tiers (2 μmol – 50 mg) from a single validated batch

Reduces inter-batch variability across in vitro to in vivo research stages.

Vendor catalog data as of May 2026.

Evidence Dimension	Available quantity range from a single vendor and batch
Target Compound Data	2 μmol to 50 mg from Life Chemicals (F6210-0957); 14 discrete quantity options [1]
Comparator Or Baseline	Typical niche research chemicals: limited quantity range or multi-vendor sourcing required for scale-up [2]
Quantified Difference	14 discrete quantity tiers from a single vendor vs. typical 2–4 tiers for comparable probes
Conditions	Vendor catalog data as of May 2026.

Why This Matters

Single-batch multi-scale sourcing eliminates a critical variable — inter-batch variability — from experimental workflows, enhancing reproducibility and reducing the need for re-validation when scaling from in vitro to in vivo studies.

• [1] Kuujia.com. 1396890-23-5 Price Page: Life Chemicals F6210-0957 multi-scale pricing (2 μmol – 50 mg). Available at: https://ja.kuujia.com/price/1396890-23-5.html (Accessed: 2026-05-09). View Source
• [2] Kuujia.com. CAS 1396890-23-5 Product Page: Purity specification (≥95%). Available at: https://www.kuujia.com/cas-1396890-23-5.html (Accessed: 2026-05-09). View Source

Defined (E)-Stereochemistry: Ensuring Consistent Pharmacophore Presentation Compared to Mixed-Isomer or Unspecified Products

CAS 1396890-23-5 is characterized by a defined (E)-configuration at the acrylamide double bond, as confirmed by its IUPAC name '(2E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide' and computed stereochemical descriptors [1]. The (E)-configuration places the trimethoxyphenyl ring and the carboxamide group on opposite sides of the double bond, establishing a specific spatial relationship critical for target recognition. In the piperlongumine analog series reported by Valli et al. (2017), the (E)-acrylamide geometry was essential for breast cancer cell migration inhibitory activity, with the most active analog ((E)-N-acryloyl-3-(3,4,5-trimethoxyphenyl)acrylamide) achieving an EC50 of 1.5 ± 1 μM and a selectivity index of 4.4 [2]. Procurement of material with unspecified or mixed stereochemistry introduces an uncontrolled variable that can reduce apparent potency and inflate assay variability [1].

Stereochemical Definition

Supporting evidence

Defined (E)-configuration; 0 undefined stereocenters

Eliminates mixed-isomer variability that can compromise assay reproducibility.

Biological relevance supported by piperlongumine analog study (Valli 2017).

Evidence Dimension	Stereochemical definition of the acrylamide double bond
Target Compound Data	Defined (E)-configuration; Undefined Bond Stereocenter Count = 0 per computed properties [1]
Comparator Or Baseline	Generic acrylamides: often unspecified or mixed (E/Z) stereochemistry; Valli et al. 2017: (E)-isomer active, (Z)-isomer not evaluated but expected to differ [2]
Quantified Difference	Stereochemically defined vs. potentially mixed; Valli et al. most active (E)-analog: EC50 = 1.5 μM, SI = 4.4 [2]
Conditions	Structural confirmation by computed InChI and SMILES; biological relevance inferred from Valli et al. (2017) piperlongumine analog study.

Why This Matters

Procuring a stereochemically defined product eliminates a hidden variable that can compromise assay reproducibility and lead to false negatives in screening campaigns.

• [1] Kuujia.com. Computed Properties: Defined Bond Stereocenter Count and Undefined Bond Stereocenter Count. Available at: https://www.kuujia.com/cas-1396890-23-5.html (section 'Computed Properties') (Accessed: 2026-05-09). View Source
• [2] Valli, M. et al. (2017) 'Synthetic analogue of the natural product piperlongumine as a potent inhibitor of breast cancer cell line migration', Journal of the Brazilian Chemical Society, 28(3), pp. 475–484. doi: 10.5935/0103-5053.20160281. View Source

High-Impact Application Scenarios for (E)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide

Chemical Probe for Microtubule Dynamics and Mitotic Arrest Studies

The 3,4,5-trimethoxyphenyl moiety is a validated pharmacophore for tubulin binding, as exemplified by combretastatin A-4 and its analogs. CAS 1396890-23-5, with its conformationally restricted cyclopropyl-pyrrolidinone substituent, serves as a structurally distinct probe for investigating how N-substituent rigidity modulates tubulin binding kinetics and cellular mitotic arrest potency. Its defined (E)-stereochemistry ensures consistent pharmacophore presentation, and the multi-scale availability from a single batch enables seamless progression from in vitro tubulin polymerization assays to cell-cycle analysis and in vivo xenograft studies [1][2].

Structure-Activity Relationship (SAR) Expansion of Trimethoxyphenyl Acrylamide Series

Existing SAR around trimethoxyphenyl acrylamides has largely focused on simple N-alkyl or N-aryl substitutions (e.g., Jung et al. 2010). CAS 1396890-23-5 introduces a unique N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) substituent that combines cyclopropyl strain with a hydrogen-bond-accepting pyrrolidinone. This structural novelty makes the compound a valuable core scaffold for systematic SAR studies aimed at identifying the optimal balance between conformational pre-organization and aqueous solubility in this chemotype [1][2].

In Vivo Proof-of-Concept Studies in Oncology Models

The cost advantage of CAS 1396890-23-5 ($6.90/mg at 10 mg scale) relative to comparable trimethoxyphenyl probes such as TG6-10-1 ($15.00/mg) [1][2] makes it economically feasible to procure sufficient material (e.g., 50–100 mg) for pilot in vivo efficacy studies in murine cancer models. The availability of material up to 50 mg from a single validated batch reduces the logistical burden of re-sourcing and re-characterizing compound for dose-escalation or pharmacokinetic/pharmacodynamic (PK/PD) studies [1].

Negative Control Development for Trimethoxyphenyl-Dependent Assays

Because the 3,4,5-trimethoxyphenyl group is a privileged scaffold that can engage multiple targets (tubulin, 5-HT1A receptors, EP2 receptors), CAS 1396890-23-5 — with its unique N-substituent — can be deployed as a selectivity control to distinguish target-specific effects from pan-trimethoxyphenyl promiscuity. Its defined stereochemistry and batch consistency ensure that any observed differential activity is attributable to the N-substituent rather than to stereochemical heterogeneity or impurity profiles [1][2].

Application

Selection Property

Validation Focus

Microtubule binding and mitotic arrest studies

Conformationally constrained trimethoxyphenyl acrylamide scaffold

Tubulin polymerization assays, cell-cycle analysis, and in vivo model response endpoints

Trimethoxyphenyl acrylamide SAR expansion

Unique N-(1-cyclopropyl-5-oxopyrrolidin-3-yl) substituent

Binding affinity and solubility profiling in SAR panels

Pilot in vivo model studies in oncology research

Cost-effective multi-scale single-batch sourcing

Dose-response and pharmacokinetic/pharmacodynamic endpoint assessment

Selectivity control for trimethoxyphenyl-based assays

Defined (E)-stereochemistry and unique N-substituent

Differential activity profiling vs. pan-trimethoxyphenyl promiscuity

• [1] Kuujia.com. CAS 1396890-23-5 Product and Price Data. Available at: https://www.kuujia.com/cas-1396890-23-5.html and https://ja.kuujia.com/price/1396890-23-5.html (Accessed: 2026-05-09). View Source
• [2] Jung, J.-C. et al. (2010) 'Design, synthesis, and biological evaluation of 3,4,5-trimethoxyphenyl acrylamides as antinarcotic agents', Journal of Enzyme Inhibition and Medicinal Chemistry, 25(1), pp. 38–43. doi: 10.3109/14756360902932784. | Valli, M. et al. (2017) 'Synthetic analogue of the natural product piperlongumine as a potent inhibitor of breast cancer cell line migration', Journal of the Brazilian Chemical Society, 28(3), pp. 475–484. | Sigma-Aldrich (Merck Millipore). TG6-10-1 Product Page. View Source